![molecular formula C10H19NO4S B2507869 2-(tert-Butyl)-6-methyl-1,2-thiazinane-6-carboxylic acid 1,1-dioxide CAS No. 2228087-26-9](/img/structure/B2507869.png)
2-(tert-Butyl)-6-methyl-1,2-thiazinane-6-carboxylic acid 1,1-dioxide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound is a derivative of isothiazolone, which is a type of heterocyclic compound containing a five-membered ring structure composed of three carbon atoms, one nitrogen atom, and one sulfur atom . The isothiazolone ring is substituted with a tert-butyl group and a carboxylic acid group .
Chemical Reactions Analysis
Isothiazolones and their derivatives are known to undergo various chemical reactions, including oxidation and reduction . They can also participate in Diels–Alder reactions .Scientific Research Applications
Chemical Synthesis and Mechanistic Studies
Nordin et al. (2016) explored the synthesis of methyl 2-((3,5-di-tert-butyl-4-hydroxybenzyl)thio) nicotinate from 2-mercaptonicotinic acid and 2,6-di-tert-butyl-4-hydroxy-benzylalcohol. Their study involved hydrazination of esters to prepare acyl hydrazides, with an unexpected C–S bond cleavage leading to two distinct compounds. This work contributes to understanding the chemical behavior and potential applications in synthetic chemistry of similar compounds including 2-(tert-Butyl)-6-methyl-1,2-thiazinane-6-carboxylic acid 1,1-dioxide (Nordin, Ariffin, Daud, & Sim, 2016).
Reactions with Isocyanides and Carbon Dioxide
Vivanco et al. (1990) described the reaction of tert-Butyl isocyanide with vanadium-aryl bonds, producing tris(η2-iminoacyl) complexes. These reactions, involving carbon dioxide insertion, highlight the reactivity and potential use in organometallic chemistry of tert-Butyl-related compounds, including this compound (Vivanco, Ruiz, Floriani, Chiesi-Villa, & Guastini, 1990).
properties
IUPAC Name |
2-tert-butyl-6-methyl-1,1-dioxothiazinane-6-carboxylic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H19NO4S/c1-9(2,3)11-7-5-6-10(4,8(12)13)16(11,14)15/h5-7H2,1-4H3,(H,12,13) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
POPBOQMJICJEBP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CCCN(S1(=O)=O)C(C)(C)C)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H19NO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
249.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.